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Compound of Interest

Compound Name: 4-Amino-2-chloronicotinonitrile

Cat. No.: B6590771 Get Quote

Technical Guide: 4-Amino-2-chloronicotinonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of 4-Amino-2-chloronicotinonitrile, a key intermediate in various synthetic

applications.

Core Molecular Data
The fundamental molecular properties of 4-Amino-2-chloronicotinonitrile are summarized

below, providing a ready reference for experimental design and analysis.

Property Value

Molecular Formula C₆H₄ClN₃

Molecular Weight 153.57 g/mol

CAS Number 1194341-42-8

Canonical SMILES N#CC1=C(Cl)N=CC=C1N

Synthesis Protocol
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A plausible and efficient method for the preparation of 4-Amino-2-chloronicotinonitrile
involves the nucleophilic aromatic substitution of a di-substituted precursor. The following

protocol is based on established chemical principles for analogous transformations.

Synthesis of 4-Amino-2-chloronicotinonitrile from 2,4-
Dichloronicotinonitrile
Principle: This synthesis route relies on the selective displacement of the chlorine atom at the

4-position of the pyridine ring by an amino group. The greater electrophilicity of the C4 position,

activated by the electron-withdrawing nitrile group and the ring nitrogen, facilitates nucleophilic

attack by ammonia.

Experimental Workflow:
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Reagents:
- 2,4-Dichloronicotinonitrile

- Aqueous Ammonia
- Dioxane (solvent)

Reaction Setup:
- Sealed reaction vessel

- Stirring mechanism
- Temperature control

1. Prepare

Reaction:
- Dissolve 2,4-dichloronicotinonitrile in dioxane.

- Add aqueous ammonia.
- Heat the mixture at 100-120 °C.

2. Initiate

Work-up:
- Cool the reaction mixture.

- Dilute with water.
- Extract with ethyl acetate.

3. Process

Purification:
- Dry the organic layer over Na₂SO₄.

- Concentrate under reduced pressure.
- Recrystallize from ethanol/water.

4. Isolate

Final Product:
4-Amino-2-chloronicotinonitrile

5. Obtain

Click to download full resolution via product page

Figure 1: Workflow for the synthesis of 4-Amino-2-chloronicotinonitrile.

Methodology:
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Reaction Setup: In a sealed pressure vessel equipped with a magnetic stirrer, dissolve one

equivalent of 2,4-dichloronicotinonitrile in a suitable solvent such as dioxane.

Addition of Reagent: Add an excess of concentrated aqueous ammonia (approximately 5-10

equivalents) to the solution.

Reaction Conditions: Seal the vessel and heat the mixture to a temperature between 100-

120°C with vigorous stirring. The reaction progress can be monitored by Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Carefully vent the

vessel. Dilute the mixture with water and transfer it to a separatory funnel.

Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3

x 50 mL).

Purification: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter the

drying agent and concentrate the solvent under reduced pressure to yield the crude product.

Further purification can be achieved by recrystallization from a solvent system like ethanol-

water to afford 4-Amino-2-chloronicotinonitrile as a solid.

Analytical Protocols
Accurate characterization and purity assessment are critical. The following section outlines a

standard analytical method for 4-Amino-2-chloronicotinonitrile.

High-Performance Liquid Chromatography (HPLC)
Analysis
Principle: Reversed-phase HPLC is a robust method for the separation and quantification of

moderately polar compounds like 4-Amino-2-chloronicotinonitrile. The separation is based

on the differential partitioning of the analyte between a nonpolar stationary phase and a polar

mobile phase.

Instrumentation and Conditions:
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Parameter Specification

Column C18, 4.6 x 150 mm, 5 µm particle size

Mobile Phase
A: Water with 0.1% Formic AcidB: Acetonitrile

with 0.1% Formic Acid

Gradient 20% to 80% B over 15 minutes

Flow Rate 1.0 mL/min

Detection UV at 254 nm

Injection Volume 10 µL

Column Temperature 30 °C

Sample Preparation:

Accurately weigh approximately 10 mg of the 4-Amino-2-chloronicotinonitrile sample.

Dissolve the sample in a 1:1 mixture of acetonitrile and water to a final concentration of 1

mg/mL.

Filter the solution through a 0.45 µm syringe filter prior to injection.

Logical Flow of HPLC Analysis:
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Sample Preparation:
- Weigh sample

- Dissolve in solvent
- Filter

Injection:
- Inject 10 µL of the
  prepared sample.

1. Prepare & Inject

HPLC System:
- C18 Column

- Gradient Mobile Phase
- UV Detector

Separation:
- Analyte partitions between

  stationary and mobile phases.

2. Elute

Detection:
- UV absorbance measured at 254 nm.

3. Detect

Data Analysis:
- Integrate peak area

- Quantify against a standard.

4. Analyze

Click to download full resolution via product page

Figure 2: Logical workflow for the HPLC analysis of 4-Amino-2-chloronicotinonitrile.

To cite this document: BenchChem. [4-Amino-2-chloronicotinonitrile molecular weight and
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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